Cas no 17598-03-7 (1-ethenyl-2,4,5-trimethoxybenzene)

• Product Name: 1-ethenyl-2,4,5-trimethoxybenzene
• CAS No: 17598-03-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 162864
• PubChem ID: 152219
• Update Time: 2025-06-12

1-ethenyl-2,4,5-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-2,4,5-trimethoxy-
• 1-ethenyl-2,4,5-trimethoxybenzene
• 2,4,5-trimethoxystyrene
• 2,4,5-Tms
• 2,4,5-trimethoxy-1-vinylbenzene
• 2,4,5-Trimethoxystyrol
• 5-ethenyl-1,2,4-trimethoxybenzene
• SCHEMBL5603597
• CS-0302466
• DTXSID60170051
• EN300-1849932
• Benzene, 1-ethenyl-2,4,5-trimethoxy-
• 2,4,5-Trimethoxy-styrene
• 1,2,4-trimethoxy-5-vinylbenzene
• CHEMBL488200
• DAINMNHDGRVBQF-UHFFFAOYSA-N
• 17598-03-7
• CCG-223447
• AKOS012403471

• Inchi： 1S/C11H14O3/c1-5-8-6-10(13-3)11(14-4)7-9(8)12-2/h5-7H,1H2,2-4H3
• InChI Key： DAINMNHDGRVBQF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C=C)OC)OC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 1.036
• Boiling Point: 302.2°C at 760 mmHg
• Flash Point: 100.7°C
• Refractive Index: 1.522
• PSA: 27.69000
• LogP: 2.35540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-ethenyl-2,4,5-trimethoxybenzene

Introduction to 1-ethenyl-2,4,5-trimethoxybenzene (CAS No. 17598-03-7)

1-ethenyl-2,4,5-trimethoxybenzene, identified by its Chemical Abstracts Service (CAS) number 17598-03-7, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This aromatic hydrocarbon derivative features a vinyl group attached to a benzene ring substituted with three methoxy groups at the 2, 4, and 5 positions. The unique structural configuration of this compound makes it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 1-ethenyl-2,4,5-trimethoxybenzene consists of a phenyl ring with three methoxy (-OCH₃) substituents and a vinyl (-CH=CH₂) group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential applications. The methoxy groups are electron-donating groups, which can activate the aromatic ring towards electrophilic aromatic substitution reactions, while the vinyl group introduces unsaturation, enabling participation in various addition and coupling reactions.

In recent years, 1-ethenyl-2,4,5-trimethoxybenzene has been explored as a key intermediate in the synthesis of pharmacologically relevant compounds. Its structural framework is reminiscent of several natural products and drug candidates that exhibit diverse biological activities. For instance, derivatives of this compound have been investigated for their potential roles in anti-inflammatory, antimicrobial, and anticancer applications. The presence of multiple functional groups allows for facile modifications through cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in modern drug discovery.

One of the most compelling aspects of 1-ethenyl-2,4,5-trimethoxybenzene is its utility in constructing complex molecular architectures. Researchers have leveraged its reactivity to develop novel heterocyclic compounds that mimic the scaffolds of known bioactive molecules. For example, by incorporating this compound into palladium-catalyzed reactions, scientists have been able to generate fused rings and polycyclic systems that are prevalent in many therapeutic agents. The versatility of 1-ethenyl-2,4,5-trimethoxybenzene as a building block underscores its importance in medicinal chemistry.

The synthesis of 1-ethenyl-2,4,5-trimethoxybenzene itself is an intriguing challenge that has been addressed through multiple synthetic routes. One common approach involves the methylation of an appropriately substituted benzene derivative followed by vinylation. Recent advancements in catalytic methods have enabled more efficient and scalable preparations of this compound. For instance, transition-metal-catalyzed vinylation reactions have allowed for the direct introduction of the vinyl group onto the aromatic ring under mild conditions. These developments have not only improved the accessibility of 1-ethenyl-2,4,5-trimethoxybenzene but also opened new avenues for its functionalization.

The pharmacological potential of derivatives of 1-ethenyl-2,4,5-trimethoxybenzene has been further explored through computational modeling and experimental studies. Virtual screening techniques have identified several analogs with promising binding affinities to target proteins involved in disease pathways. Additionally, in vitro assays have demonstrated inhibitory effects on enzymes such as kinases and cytochrome P450 monooxygenases, which are critical in drug metabolism and signal transduction. These findings highlight the compound's significance as a lead structure for further optimization.

In conclusion,1-ethenyl-2,4,5-trimethoxybenzene (CAS No. 17598-03-7) represents a versatile and pharmacologically relevant molecule with broad applications in synthetic chemistry and drug development. Its unique structural features enable diverse chemical transformations that can be harnessed to create novel therapeutic agents. As research continues to uncover new biological activities and synthetic methodologies,1-ethenyl-2,4,5-trimethoxybenzene is poised to remain a cornerstone in medicinal chemistry innovation.